![molecular formula C24H40O6 B1236634 3alpha,6alpha,7alpha,12alpha-Tetrahydroxy-5beta-cholan-24-oic Acid](/img/structure/B1236634.png)
3alpha,6alpha,7alpha,12alpha-Tetrahydroxy-5beta-cholan-24-oic Acid
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Overview
Description
3alpha,6alpha,7alpha,12alpha-Tetrahydroxy-5beta-cholan-24-oic acid is a bile acid.
Scientific Research Applications
Hydrogen-Bonded Aggregations in Crystal Structures
Research by Bertolasi et al. (2005) explored the crystal structures of various oxo-cholic acids, including derivatives of 3alpha,6alpha,7alpha,12alpha-tetrahydroxy-5beta-cholan-24-oic acid. They found that these structures display various supramolecular architectures, characterized by networks of cooperative O-H...O hydrogen bonds and supported by weaker C-H...O interactions (Bertolasi et al., 2005).
Synthesis for Bile Acid Biosynthesis Study
Kurosawa et al. (2001) synthesized CoA esters of 3alpha,7alpha,12alpha-trihydroxy- and 3alpha,7alpha-dihydroxy-24-oxo-5beta-cholestan-26-oic acids. These were used to study side chain cleavage in bile acid biosynthesis (Kurosawa et al., 2001).
Chemical Synthesis for Tracer Development
Ogawa et al. (2010) synthesized (22E)-3alpha,6alpha,7alpha,12alpha-tetrahydroxy-5beta-chol-22-en-24-oic acid and its N-acylamidated conjugates with glycine or taurine. These were precursors for [22,23-(3)H] labelled tracers, potentially useful in medical imaging and diagnostics (Ogawa et al., 2010).
Anodic Electrochemical Oxidation
A study by Medici et al. (2001) described the regioselectivity in anodic electrochemical oxidation of cholic acid, producing derivatives including 3alpha,12alpha-dihydroxy-7-oxo-5beta-cholan-24-oic acid. This research contributes to understanding the chemical behavior of bile acid derivatives under electrochemical conditions (Medici et al., 2001).
Biotransformation Using Aspergillus niger
Al-Aboudi et al. (2009) investigated the biotransformation of methyl cholate using Aspergillus niger, leading to derivatives including methyl 3alpha,7alpha,12alpha,15beta-tetrahydroxy-5beta-cholan-24-oate. This demonstrates the potential of microbial biotransformation in creating novel bile acid derivatives (Al-Aboudi et al., 2009).
properties
Molecular Formula |
C24H40O6 |
---|---|
Molecular Weight |
424.6 g/mol |
IUPAC Name |
(4R)-4-[(3R,5R,6R,7S,8R,9S,10R,12S,13R,14S,17R)-3,6,7,12-tetrahydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
InChI |
InChI=1S/C24H40O6/c1-12(4-7-19(27)28)14-5-6-15-20-16(11-18(26)24(14,15)3)23(2)9-8-13(25)10-17(23)21(29)22(20)30/h12-18,20-22,25-26,29-30H,4-11H2,1-3H3,(H,27,28)/t12-,13-,14-,15+,16+,17+,18+,20+,21-,22+,23-,24-/m1/s1 |
InChI Key |
COCMFMBNEAMQMA-NQTCFNIESA-N |
Isomeric SMILES |
C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H]([C@@H]([C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)O)C |
Canonical SMILES |
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C(C(C4C3(CCC(C4)O)C)O)O)O)C |
synonyms |
3 alpha, 6 beta, 7 beta, 12 alpha-tetrahydroxy-5 alpha-cholanoic acid 3,6,7,12-tetrahydroxycholanoic acid 3,6,7,12-THCA |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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